6-Bromo-2-propyl-3,4-dihydroisoquinolin-1(2H)-one

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 6-bromo-2-propyl-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C12H14BrNO/c1-2-6-14-7-5-9-8-10(13)3-4-11(9)12(14)15/h3-4,8H,2,5-7H2,1H3
• InChI Key: YZFZXYBKNOEFQV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2=C(C1=O)C=CC(=C2)Br

Description

6-Bromo-2-propyl-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% w/w suspension in oil) (1.17 mmol, 46.7 mg) was suspended in DMF (0.5 ml) under argon. The mixture was cooled to 0° C. before dropwise addition of 6-bromo-3,4-dihydroisoquinolin-1(2H)-one (1K2) (1.06 mmol, 240 mg) in DMF (1.5 ml) The reaction was stirred at 0° C. for 30 min before addition of 3-bromopropane (1K3) (1.592 mmol, 196 mg) in DMF (1 ml). Once addition was complete the reaction was allowed to warm to room temperature then heated at 60° C. for 4hrs. The reaction mixture was cooled, quenched with water and extracted three times with diethyl ether. The combined organics were washed with brine, dried (MgSO4) and evaporated to dryness. The residue was purified on silica eluting with 30-100% EtOAc/heptane to give 6-bromo-2-propyl-3,4-dihydroisoquinolin-1(2H)-one (1K4) 202 mg (70.9%); 1H NMR (400 MHz, CDCl3) δ 7.94 (d, 1H) 7.47 (d, 1H) 7.33 (s, 1H) 3.54 (m, 4H) 2.96 (t, 2H) 1.65 (m, 2H) 0.96 (t, 3H).